Cas no 371143-56-5 (N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-methylbenzamide)

• Product Name: N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-methylbenzamide
• CAS No: 371143-56-5
• MF: C₂₄H₂₂N₂O₂
• MW: 370.443686008453
• CID: 5509397
• Update Time: 2025-06-13

N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(1-benzoyl-3,4-dihydro-2H-quinolin-6-yl)-2-methylbenzamide
• N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-methylbenzamide

• Inchi： 1S/C24H22N2O2/c1-17-8-5-6-12-21(17)23(27)25-20-13-14-22-19(16-20)11-7-15-26(22)24(28)18-9-3-2-4-10-18/h2-6,8-10,12-14,16H,7,11,15H2,1H3,(H,25,27)
• InChI Key： JXOIGOHRCJORQV-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCCN2C(=O)C1=CC=CC=C1)(=O)C1=CC=CC=C1C

Additional information on N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-methylbenzamide

Comprehensive Overview of N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-methylbenzamide (CAS No. 371143-56-5)

N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-methylbenzamide, with the CAS number 371143-56-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of tetrahydroquinoline derivatives, which are known for their diverse biological activities. The presence of both benzoyl and methylbenzamide moieties in its structure makes it a promising candidate for further exploration in drug discovery and development.

In recent years, the interest in tetrahydroquinoline-based compounds has surged due to their potential applications in treating various health conditions. Researchers are particularly intrigued by the N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-methylbenzamide structure, as it exhibits unique binding affinities to specific biological targets. This has led to its inclusion in studies focusing on enzyme inhibition, receptor modulation, and signal transduction pathways. The compound's CAS No. 371143-56-5 is frequently searched in academic databases, reflecting its relevance in contemporary scientific inquiries.

The synthesis of N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-methylbenzamide involves multi-step organic reactions, often starting from readily available precursors like quinoline and benzoyl chloride. The process typically includes hydrogenation, acylation, and amide coupling steps, ensuring high purity and yield. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize the compound, confirming its molecular structure and purity. These methods are critical for ensuring the compound's suitability for further research applications.

One of the most discussed topics in the context of CAS No. 371143-56-5 is its potential role in neurological research. Preliminary studies suggest that tetrahydroquinoline derivatives may interact with neurotransmitter systems, making them candidates for investigating neurodegenerative diseases. While this compound is not yet approved for therapeutic use, its structural features align with those of known central nervous system (CNS) agents, sparking curiosity among neuroscientists and pharmacologists.

Another area of interest is the compound's solubility and stability under various conditions. Researchers often search for information on how N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-methylbenzamide behaves in different solvents, as this affects its applicability in in vitro and in vivo studies. Understanding these properties is essential for optimizing experimental protocols and ensuring reproducible results. The compound's logP value and pKa are also frequently queried, as they provide insights into its pharmacokinetic potential.

From a commercial perspective, CAS No. 371143-56-5 is available through specialized chemical suppliers, often in small quantities for research purposes. Its price and availability can vary depending on demand and synthesis complexity. Researchers are advised to verify the certificate of analysis (CoA) provided by suppliers to ensure the compound meets their specific requirements. Additionally, proper storage conditions—typically in a cool, dry place away from light—are recommended to maintain its integrity over time.

In conclusion, N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-methylbenzamide (CAS No. 371143-56-5) represents a fascinating subject of study in modern chemistry and pharmacology. Its unique structure and potential biological activities make it a valuable tool for advancing scientific knowledge. As research continues, this compound may unlock new possibilities in drug development and therapeutic innovation, addressing some of the most pressing health challenges of our time.